Cas no 1261889-04-6 (2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyridine)

• Product Name: 2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyridine
• CAS No: 1261889-04-6
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• MDL: MFCD18312257
• CID: 2761453
• PubChem ID: 53217914
• Update Time: 2025-10-22

2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 1261889-04-6
• SCHEMBL13702359
• N-Methyl-3-(6-oxo-1,6-dihydropyridin-3-yl)benzamide
• 2-HYDROXY-5-[3-(N-METHYLAMINOCARBONYL)PHENYL]PYRIDINE
• DTXSID50682916
• 2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyridine, 95%
• MFCD18312257
• 2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyridine

• MDL： MFCD18312257
• Inchi： 1S/C13H12N2O2/c1-14-13(17)10-4-2-3-9(7-10)11-5-6-12(16)15-8-11/h2-8H,1H3,(H,14,17)(H,15,16)
• InChI Key： MCOJVOYJUCXCMU-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CC(=C1)C1C=CC(NC=1)=O)NC

Computed Properties

• Exact Mass: 228.089877630Da
• Monoisotopic Mass: 228.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyridine

Introduction to 2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyridine (CAS No. 1261889-04-6)

2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyridine, also known by its CAS number 1261889-04-6, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a pyridine ring, a hydroxyl group, and a substituted phenyl group with an N-methylaminocarbonyl moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyridine is C₁₄H₁₄N₂O₃, and its molecular weight is approximately 258.27 g/mol. The compound's structural complexity and the presence of multiple functional groups contribute to its potential as a lead compound in drug discovery and development. Recent studies have highlighted its role in modulating various biological pathways, making it an interesting target for further investigation.

In the context of medicinal chemistry, 2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyridine has been explored for its potential therapeutic applications. One of the key areas of interest is its activity as a modulator of enzymes and receptors involved in neurodegenerative diseases. For instance, research has shown that this compound can interact with specific enzymes such as monoamine oxidase (MAO) and acetylcholinesterase (AChE), which are implicated in conditions like Alzheimer's disease and Parkinson's disease.

Beyond neurodegenerative diseases, 2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyridine has also been studied for its anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, including cardiovascular diseases and autoimmune disorders. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and potentially alleviating symptoms associated with these conditions.

The pharmacokinetic properties of 2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyridine have also been a focus of recent research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its use in therapeutic settings. Preliminary data suggest that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development into drug formulations.

In addition to its potential therapeutic applications, 2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyridine has been investigated for its use in chemical biology research. Its ability to selectively bind to specific protein targets makes it a valuable tool for studying protein function and interactions. This can provide insights into disease mechanisms and aid in the identification of novel drug targets.

The synthesis of 2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyridine involves several steps, including the formation of the pyridine ring, the introduction of the hydroxyl group, and the substitution with the N-methylaminocarbonyl phenyl group. Various synthetic routes have been developed to optimize yield and purity, making it accessible for both academic research and industrial applications.

In conclusion, 2-Hydroxy-5-[3-(N-methylaminocarbonyl)phenyl]pyridine (CAS No. 1261889-04-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an intriguing candidate for further exploration in various therapeutic areas. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of disease mechanisms and developing new treatments.